4-Ethylmethcathinone (hydrochloride)
4-Ethylmethcathinone (hydrochloride)
4-Ethylmethcathinone is a potential stimulant/entactogen designer drug that is of the amphetamine and cathinone chemical classes. It is structurally related to 4-methylmethcathinone (mephedrone), a designer drug that has been detected in products marketed as bath salts, plant food, and tablets. This product is intended for forensic purposes.
Brand Name:
Vulcanchem
CAS No.:
1391053-87-4
VCID:
VC0163972
InChI:
InChI=1S/C12H17NO.ClH/c1-4-10-5-7-11(8-6-10)12(14)9(2)13-3;/h5-9,13H,4H2,1-3H3;1H
SMILES:
CCC1=CC=C(C=C1)C(=O)C(C)NC.Cl
Molecular Formula:
C12H18ClNO
Molecular Weight:
227.732
4-Ethylmethcathinone (hydrochloride)
CAS No.: 1391053-87-4
Reference Standards
VCID: VC0163972
Molecular Formula: C12H18ClNO
Molecular Weight: 227.732
| CAS No. | 1391053-87-4 |
|---|---|
| Product Name | 4-Ethylmethcathinone (hydrochloride) |
| Molecular Formula | C12H18ClNO |
| Molecular Weight | 227.732 |
| IUPAC Name | 1-(4-ethylphenyl)-2-(methylamino)propan-1-one;hydrochloride |
| Standard InChI | InChI=1S/C12H17NO.ClH/c1-4-10-5-7-11(8-6-10)12(14)9(2)13-3;/h5-9,13H,4H2,1-3H3;1H |
| Standard InChIKey | GGAVBQDFUOWSJS-UHFFFAOYSA-N |
| SMILES | CCC1=CC=C(C=C1)C(=O)C(C)NC.Cl |
| Description | 4-Ethylmethcathinone is a potential stimulant/entactogen designer drug that is of the amphetamine and cathinone chemical classes. It is structurally related to 4-methylmethcathinone (mephedrone), a designer drug that has been detected in products marketed as bath salts, plant food, and tablets. This product is intended for forensic purposes. |
| Synonyms | 4-EMC |
| Reference | 1.Brandt, S.D.,Sumnall, H.R.,Measham, F., et al. Analyses of second-generation /'legal-highs/' in the UK: Initial findings. Drug Test.Anal. 2(8), 377-382 (2010). |
| PubChem Compound | 71316575 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume